3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12FNO3/c1-19-13-3-2-8(7-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7H,16H2,1H3,(H,17,18)
• InChI Key: NDUYRMRVRSRLHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C14H12FNO3
• DSSTOX Substance ID: DTXSID30690155
• Molecular Weight: 261.25 g/mol
• CAS RN: 1261907-11-2

Description

3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid (3-A5F4MPA) is an organic compound that has been studied for its potential applications in scientific research and laboratory experiments. It is a white, crystalline powder that is soluble in water and alcohol, and is commonly used as a reagent in organic and analytical chemistry. 3-A5F4MPA has a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry, due to its unique properties.

Mechanism of Action

3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been found to act as a proton donor in certain chemical reactions, and is believed to be involved in the formation of various types of bonds, such as hydrogen bonds and covalent bonds. It is also believed to have a role in the formation of peptide bonds in the synthesis of proteins.
Biochemical and Physiological Effects
3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, and is believed to have anti-inflammatory, anti-bacterial, and anti-viral properties. In addition, 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been found to have an inhibitory effect on the activity of certain enzymes, such as cyclooxygenase-2, and has been found to be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The main advantages of using 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% in laboratory experiments are its high purity (95%) and its low cost. It is also relatively easy to synthesize and is soluble in water and alcohol, making it suitable for use in a wide range of laboratory experiments. However, 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% is a relatively unstable compound, and is prone to decomposition when exposed to light or heat.

Future Directions

Due to its wide range of applications in scientific research and laboratory experiments, 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has great potential for future research. Possible future directions for research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development and the synthesis of new compounds. Additionally, further research into the synthesis of 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% can be synthesized from 3-amino-5-fluorobenzoic acid, 4-methoxybenzoic acid, and sodium hydroxide. The reaction is carried out in an aqueous solution at room temperature, and the resulting product is a white, crystalline powder with a purity of 95%.

Scientific Research Applications

3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has a wide range of applications in the fields of biochemistry, pharmacology, and medicinal chemistry. It has been used as a reagent in the synthesis of various compounds, including drugs and pharmaceuticals. In addition, 3-Amino-5-(3-fluoro-4-methoxyphenyl)benzoic acid, 95% has been used as a catalyst in organic reactions, such as the synthesis of peptides, and as a reactant in the synthesis of lipid-based molecules.